Cas no 2121514-70-1 (2-(3-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2121514-70-1
• MF: C₁₆H₂₃BO₂
• MW: 258.163625001907
• MDL: MFCD18733633
• CID: 5078805
• PubChem ID: 112693730
• Update Time: 2026-03-01

2-(3-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutylphenylboronic acid pinacol ester
• 2-(3-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD18733633
• Inchi： 1S/C16H23BO2/c1-15(2)16(3,4)19-17(18-15)14-10-6-9-13(11-14)12-7-5-8-12/h6,9-12H,5,7-8H2,1-4H3
• InChI Key： SSMKDNHRLVKRFB-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC(=C2)C2CCC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Topological Polar Surface Area: 18.5

Additional information on 2-(3-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(3-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2121514-70-1)

2-(3-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2121514-70-1, is a derivative of dioxaborolane, a class of boron-containing heterocycles that play a crucial role in cross-coupling reactions. The presence of a 3-cyclobutylphenyl substituent and a highly symmetric tetramethyl group in its structure imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules.

The compound belongs to the broader category of boronic esters and pinacol boranes, which are widely employed in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds and have been instrumental in the development of novel pharmaceuticals and agrochemicals. The tetramethyl substitution on the dioxaborolane ring enhances its stability and reactivity under various conditions, making it particularly useful in demanding synthetic protocols.

In recent years, there has been a surge in research focused on developing efficient and scalable methods for the preparation of organoboron compounds. The demand for such materials has been driven by their applications in drug discovery, materials science, and catalysis. 2-(3-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane stands out due to its ability to serve as a versatile building block for constructing biaryl systems. Biaryl structures are prevalent in many biologically active compounds and are often associated with enhanced binding affinity to biological targets.

The 3-cyclobutylphenyl moiety introduces steric bulk into the molecule, which can be exploited to fine-tune the properties of the final product. This feature is particularly valuable in medicinal chemistry, where subtle changes in steric environment can significantly impact the efficacy and selectivity of drug candidates. Additionally, the stability provided by the tetramethyl groups ensures that the compound remains viable under various reaction conditions without undergoing unwanted degradation.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-(3-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane through optimized routes that minimize side reactions and maximize yield. These improvements have been facilitated by the development of novel catalysts and ligands that enhance the efficiency of cross-coupling reactions. Such progress underscores the importance of this compound as a key intermediate in modern synthetic chemistry.

The applications of this compound extend beyond pharmaceuticals into other areas such as materials science. For instance, organoboron compounds have been explored as precursors for organic electronics and optoelectronic materials. The ability to precisely control molecular structure using cross-coupling reactions allows for the design of materials with tailored electronic properties. This has opened up new avenues for developing advanced technologies such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In academic research, 2-(3-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been utilized as a model compound to study reaction mechanisms and develop new synthetic strategies. Its unique structural features provide an excellent platform for investigating electronic effects and steric interactions. Such studies contribute to our fundamental understanding of organometallic chemistry and boron chemistry alike.

The pharmaceutical industry has also recognized the potential of this compound as a building block for drug discovery programs. Its incorporation into lead compounds has led to several promising candidates that exhibit desirable pharmacological properties. The versatility of 2-(3-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane lies in its ability to be functionalized at multiple positions while maintaining stability under various conditions.

Future research directions may focus on exploring new derivatives of this compound that exhibit enhanced reactivity or selectivity. Advances in computational chemistry could also play a significant role in predicting and optimizing reaction outcomes involving this compound. By leveraging computational tools alongside experimental techniques, researchers can accelerate the discovery process and develop more efficient synthetic routes.

In conclusion,2-(3-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2121514-70-1) is a multifaceted organoboron compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on complex molecule construction. As research continues to evolve,this compound will undoubtedly remain at the forefront of innovation in chemical synthesis and material science.